(Z)-3-(pyridin-3-yl)-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)acrylonitrile

• IUPAC Name: (Z)-3-pyridin-3-yl-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)prop-2-enenitrile
• InChI: InChI=1S/C15H15N5/c16-10-13(9-12-5-4-7-17-11-12)15-19-18-14-6-2-1-3-8-20(14)15/h4-5,7,9,11H,1-3,6,8H2/b13-9-
• InChI Key: WHPPVTGSIPBRKB-LCYFTJDESA-N
• Canonical SMILES: C1CCC2=NN=C(N2CC1)C(=CC3=CN=CC=C3)C#N
• Isomeric SMILES: C1CCC2=NN=C(N2CC1)/C(=C\C3=CN=CC=C3)/C#N
• Molecular Formula: C15H15N5
• Molecular Weight: 265.31 g/mol

Description

(Z)-3-(pyridin-3-yl)-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)acrylonitrile is a useful research compound. Its molecular formula is C15H15N5 and its molecular weight is 265.32. The purity is usually 95%.
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Scientific Research Applications

Molecular Packing and Intermolecular Interactions

The study of molecular packing and intermolecular interactions in polymorphs of similar compounds reveals their significant impact on solid-state properties, including optical behaviors. Such research contributes to the understanding of how subtle molecular conformation changes can influence material properties, essential for designing compounds with desired optical characteristics (Percino et al., 2014).

Formation of Triazoloazines

Research on the thermolysis of azinyltetrazoles, leading to the formation of triazoloazines, provides insights into the chemical transformations and valence tautomers of these compounds. Such studies are vital for synthetic chemistry, offering new pathways for creating complex heterocyclic structures (Wentrup, 1978).

Antimicrobial Activity

The synthesis and structure-activity relationship studies of thiophene-based heterocycles, including triazolopyrimidines, demonstrate potential antimicrobial applications. Identifying compounds with significant antimicrobial activity against various pathogens is crucial for developing new therapeutic agents (Mabkhot et al., 2016).

Inhibition of PHD-1 Enzyme

The identification of triazolopyridine-based inhibitors of the hypoxia-inducible factor prolylhydroxylase domain-1 (PHD-1) enzyme, with a novel binding mode, highlights the compound's potential in regulating hypoxia-related processes. This research is significant for therapeutic interventions in diseases where hypoxia plays a critical role (Ahmed et al., 2017).